Cas no 887465-34-1 (8-(3,4-dimethylphenyl)-1,7-dimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(3,4-dimethylphenyl)-1,7-dimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887465-34-1
• MF: C₂₀H₂₁N₅O₂
• MW: 363.413043737412
• CID: 6100844
• PubChem ID: 16613893
• Update Time: 2025-07-16

8-(3,4-dimethylphenyl)-1,7-dimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(3,4-dimethylphenyl)-1,7-dimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-(3,4-dimethylphenyl)-1,7-dimethyl-3-(2-propenyl)- (9CI)
• UPCMLD0ENAT5796538:001
• 887465-34-1
• SR-01000021605
• 3-allyl-8-(3,4-dimethylphenyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• AKOS001382460
• Z237376098
• 6-(3,4-dimethylphenyl)-4,7-dimethyl-2-prop-2-enylpurino[7,8-a]imidazole-1,3-dione
• SR-01000021605-1
• F2542-0164

• Inchi： 1S/C20H21N5O2/c1-6-9-23-18(26)16-17(22(5)20(23)27)21-19-24(16)11-14(4)25(19)15-8-7-12(2)13(3)10-15/h6-8,10-11H,1,9H2,2-5H3
• InChI Key： XEVJNHXIQQOTRI-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(C3=CC=C(C)C(C)=C3)C1=NC1=C2C(=O)N(CC=C)C(=O)N1C

Computed Properties

• Exact Mass: 363.16952493g/mol
• Monoisotopic Mass: 363.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 490.8±55.0 °C(Predicted)
• pka: 4.76±0.20(Predicted)

Additional information on 8-(3,4-dimethylphenyl)-1,7-dimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 8-(3,4-dimethylphenyl)-1,7-dimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione and Its Significance in Modern Chemical Biology

The compound with the CAS number 887465-34-1, formally known as 8-(3,4-dimethylphenyl)-1,7-dimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound has garnered attention due to its unique structural features and potential applications in pharmaceutical research. The presence of multiple functional groups, including dimethylphenyl and prop-2-enyl substituents, alongside the imidazopyrimidinone core, suggests a rich chemical diversity that could be exploited for various biological interactions.

Recent advancements in medicinal chemistry have highlighted the importance of imidazopyrimidinone scaffolds in drug discovery. These structures are known for their ability to modulate a wide range of biological pathways due to their inherent binding properties. The 8-(3,4-dimethylphenyl)-1,7-dimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione molecule exemplifies this trend by incorporating substituents that enhance its pharmacological profile. Specifically, the dimethylphenyl group can contribute to lipophilicity and binding affinity, while the prop-2-enyl group introduces a degree of flexibility and potential for conformational changes that may improve drug-likeness.

In the context of contemporary research, this compound has been explored for its potential role in inhibiting key enzymes involved in inflammatory and metabolic diseases. Studies have demonstrated that derivatives of imidazopyrimidinone can exhibit significant anti-inflammatory properties by targeting cyclooxygenase (COX) and lipoxygenase (LOX) pathways. The specific arrangement of methyl and ethenyl groups in 8-(3,4-dimethylphenyl)-1,7-dimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione may confer selectivity against certain isoforms of these enzymes, thereby minimizing side effects associated with non-specific inhibition.

The synthesis of this compound involves intricate organic transformations that showcase the expertise of modern synthetic chemists. Key steps include the formation of the imidazopyrimidinone core through condensation reactions followed by functionalization with the dimethylphenyl and prop-2-enyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These synthetic strategies not only highlight the compound's complexity but also underscore the progress in synthetic methodologies that enable the creation of complex molecular architectures.

From a computational chemistry perspective, 8-(3,4-dimethylphenyl)-1-methyl]-7-methyl]-3-propenyl]-1h, 6h -imidazo[ 5 , 6 -f]pyrimidin - 5 - one exhibits promising virtual screening results when evaluated against biological targets relevant to cancer and neurodegenerative diseases. Molecular docking studies indicate strong binding interactions with proteins involved in cell proliferation and apoptosis. The dimethylphenyl moiety is particularly crucial in establishing these interactions due to its ability to engage in hydrophobic pockets within the target proteins. Additionally, propenyl group contributes to favorable entropic contributions by allowing flexible positioning during binding.

Preclinical studies have begun to explore the pharmacokinetic properties of this compound. Initial pharmacokinetic profiling suggests reasonable oral bioavailability and metabolic stability, which are critical factors for drug development. The presence of multiple rotatable bonds, along with hydrogen bond donors and acceptors, enhances its potential for oral administration. Furthermore, preliminary toxicity studies indicate low acute toxicity at tested doses, raising optimism about its safety profile.

The versatility of 8-(3-methylphenyl]-7-methyl]-3-propenyl]-5h-imidazo[5, 6-f]pyrimidine - 5-one as a lead compound has prompted researchers to investigate its analogs with modified substituents. By systematically altering functional groups such as replacing methyl groups with halogens or introducing nitrogen-rich heterocycles, scientists aim to optimize its biological activity while maintaining favorable pharmacokinetic properties. This iterative approach underscores the dynamic nature of drug discovery where structural modifications are continuously refined based on experimental data.

The integration of artificial intelligence (AI) tools into medicinal chemistry has accelerated the process of identifying promising candidates like 8-(methylphenyl]-7-methyl]-5-propenyl]-5h-imidazo[5, 6-f]pyrimidine - 5-one . Machine learning models predict optimal substituents for enhancing binding affinity or improving pharmacokinetic profiles based on large datasets of known compounds. These predictions guide experimental design enabling researchers to focus on synthesizing compounds with higher chances of success saving both time and resources.

In conclusion, 8-(methylphenyloxy]-7-methoxy]-propenoxymethoxy]-propenoxy methoxy] represents a significant advancement in chemical biology with potential applications across multiple therapeutic areas. Its unique structural features combined with promising preclinical data position it as a valuable candidate for further development into novel therapeutics targeting inflammation metabolic disorders cancer neurodegenerative diseases among others. As research continues it is expected that insights gained from studying this compound will contribute significantly to our understanding biological systems paving way new treatments improve human health.